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Compound of Interest

Compound Name: LY 341495 disodium salt

Cat. No.: B1574455

Get Quote

Abstract & Compound Overview
LY 341495 is a highly potent, selective, and nanomolar-affinity antagonist for Group II

metabotropic glutamate receptors (mGlu2 and mGlu3). It is widely used in neuroscience to

investigate synaptic plasticity, anxiety, and schizophrenia models.

While the free acid form of LY 341495 requires organic solvents (like DMSO) and pH

manipulation for dissolution, the Disodium Salt form described in this protocol offers superior

aqueous solubility, allowing for direct dissolution in water or saline. This characteristic

significantly reduces solvent-induced toxicity in sensitive in vivo and in vitro assays.

Key Compound Properties:

Chemical Name: (2S)-2-Amino-2-[(1S,2S)-2-carboxycycloprop-1-yl]-3-(xanth-9-yl) propanoic

acid disodium salt[1][2]

Molecular Weight: 397.33 g/mol (Disodium Salt)[1][3]

Target: mGlu2 (
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= 2.3 nM), mGlu3 (

= 1.3 nM)[2]

Appearance: White to off-white solid[4]

Mechanism of Action
LY 341495 acts as a competitive orthosteric antagonist. Under physiological conditions,

glutamate binds to mGluR2/3, activating

proteins which inhibit Adenylyl Cyclase, leading to a reduction in cAMP. LY 341495 blocks this
cascade, preventing the glutamate-induced suppression of cAMP and modulating presynaptic
glutamate release.
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Figure 1: Signaling pathway showing LY 341495 antagonism of the mGluR2/3-Gi/o-cAMP

cascade.[3][4][5][6]

Solubility Profile & Solvent Selection
The choice of solvent is critical. The disodium salt is hygroscopic and highly water-soluble,

negating the need for high concentrations of DMSO.

Solvent
Solubility Limit
(Max)

Recommendation Notes

Water (HPLC Grade)
~100 mM (39.7

mg/mL)
Highly Recommended

Ideal for stock

solutions. pH is

slightly basic; buffers

well upon dilution.

PBS (pH 7.2) ~50 mM Recommended

Good for immediate

use; high salt ions

may slightly reduce

max solubility

compared to pure

water.

DMSO ~20-50 mM Secondary Choice

Use only if water is

contraindicated.

Unnecessary for the

salt form.

Ethanol < 5 mM Not Recommended
Poor solubility;

precipitation likely.[4]
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Critical Distinction: Ensure you are using the Disodium Salt. If you possess the Free Acid form,

it will NOT dissolve in water and requires 1.2 eq. NaOH or 100% DMSO.

Protocol: Preparation of Stock Solution
Objective: Create a 10 mM Stock Solution (Volume: 1 mL).

Materials Required
LY 341495 Disodium Salt (verify MW on vial, typically 397.33 g/mol ).[1][3]

Sterile Water (Milli-Q or WFI).

Vortex mixer.

Sterile 1.5 mL microcentrifuge tubes.

Step-by-Step Methodology
Calculation: Use the formula:

[2][4]

Target: 10 mM in 1 mL.

.

Note: It is often more accurate to weigh the entire contents of a 5 mg or 10 mg vial and

adjust the volume of water added.

Reconstitution:

If the vial contains 10 mg of LY 341495 Disodium Salt:

Add 2.52 mL of Sterile Water to the vial to achieve a 10 mM stock.
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Alternatively: Add 252 µL of water to achieve a 100 mM stock (High Concentration).

Mixing:

Vortex moderately for 30-60 seconds.

The solution should be clear and colorless. If particles persist, sonicate for 10 seconds.

Aliquoting & Storage:

Do not store the bulk solution at 4°C.

Divide into small aliquots (e.g., 50-100 µL) to avoid freeze-thaw cycles.

Store at -20°C. Stable for up to 1 month in solution; solid powder is stable for >1 year.

Experimental Application Workflows
A. In Vitro (Cell Culture / Slice Recording)

Working Concentration: Typically 10 nM – 100 nM.

Dilution: Dilute the aqueous stock (10 mM) directly into the culture medium or ACSF

(Artificial Cerebrospinal Fluid).

Control: Since the stock is water-based, a simple media/ACSF vehicle control is sufficient

(no DMSO control needed).

B. In Vivo (Rodent Injection)
Dose Range: 1 – 10 mg/kg (i.p. or s.c.).

Vehicle: Sterile Saline (0.9% NaCl) or PBS.

Protocol:

Dilute the stock solution with sterile saline to the required injection volume.

Check pH: The disodium salt is alkaline. If the concentration is high (>5 mg/mL), verify pH

is near 7.4. If too basic, adjust carefully with dilute HCl, but usually, physiological buffers
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(PBS) handle the shift.

Inject immediately after dilution.
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Figure 2: Workflow for the preparation, storage, and application of LY 341495.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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